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Compound of Interest

Compound Name:
3-chloro-4-fluoro-N-methylaniline

hydrochloride

CAS No.: 1432680-95-9

Cat. No.: B1430057

Get Quote

Executive Summary (Immediate Action)
Do not dispose of this substance down the drain. 3-chloro-4-fluoro-N-methylaniline
hydrochloride is a halogenated aromatic amine. Its disposal requires strict adherence to

"Halogenated Organic" waste streams due to the release of hydrofluoric acid (HF) and

hydrochloric acid (HCl) upon combustion, and its high aquatic toxicity.

Waste Stream: Solid/Liquid Halogenated Organic Waste.

Key Hazard: Toxic by ingestion/absorption; releases HF during incineration.

Immediate Spill Response: Do not use bleach (forms chloramines). Use a bentonite or

vermiculite absorbent.

Chemical Profile & Hazard Analysis
Why we handle it this way.
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To ensure safety, we must understand the chemical behavior that dictates our disposal

protocols. This compound combines three distinct hazard classes:

Feature Chemical Implication Disposal Consequence

Aniline Derivative

Lipophilic; easily absorbed

through skin. Causes

methemoglobinemia (blood

toxicity).

Zero-contact protocol. Double-

gloving (Nitrile/Neoprene) is

mandatory.

Halogenated (F, Cl)
Contains Fluorine and Chlorine

atoms.[1]

Incineration Requirement:

Must be sent to a facility with

wet scrubbers. Standard

incineration releases corrosive

HF gas, damaging

infrastructure and environment.

Hydrochloride Salt
Acidic nature (pH < 3 in

solution).

Compatibility: Do not mix with

Cyanides (releases HCN) or

Sulfides. Segregate from

strong bases to prevent

liberation of the volatile free

base.

Key Physical Data:

CAS (Free Base): 77898-24-9 [1]

Solubility: Soluble in water (acidic pH) and polar organic solvents.

Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen chloride (HCl),

Hydrogen fluoride (HF) [2].

Pre-Disposal Protocol: Stabilization & Packaging
A. Solid Waste (Powder/Crystals)
Most common form for this salt.
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Primary Containment: Place the substance in a clear, sealable polyethylene bag (minimum 2

mil thickness).

Secondary Containment: Place the sealed bag into a wide-mouth High-Density Polyethylene

(HDPE) jar.

Why HDPE? Glass is susceptible to etching if any HF forms via hydrolysis or moisture

contact over time; HDPE is resistant.

Labeling: Affix a hazardous waste label immediately.

Constituents: "3-chloro-4-fluoro-N-methylaniline HCl"

Hazard Checkbox: Toxic, Corrosive.

B. Liquid Waste (Mother Liquors/Solutions)
If the substance is dissolved in solvents (e.g., DCM, Methanol).

Segregation: Ensure the solvent stream is compatible.

Allowed: Dichloromethane, Chloroform, Methanol, Ethyl Acetate.

Forbidden: Oxidizers (Peroxides, Nitric Acid) or Bleach.

Container: Use an amber glass or HDPE solvent waste carboy.

Headspace: Leave at least 10% headspace to prevent over-pressurization.

pH Check: If dissolved in water, check pH. If pH < 2, list "Corrosive" on the label.

Disposal Workflow & Decision Tree
The following diagram outlines the logical flow for disposing of this specific compound,

ensuring no cross-contamination with incompatible streams.
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Waste Generation:
3-chloro-4-fluoro-N-methylaniline HCl

Physical State?

Solid / Powder Liquid / Solution

Double Bag (Polyethylene)
Place in HDPE Jar

LABELING:
Must list 'Fluorinated Aromatic Amine'

Check: Toxic & Corrosive

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream A:
Halogenated Organic Waste

Yes

Stream B:
Non-Halogenated Organic Waste
(Trace Halogens allowed <1%)

No

Satellite Accumulation Area
(Segregate from Oxidizers)

EHS Handoff
(Incineration w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging halogenated aniline waste.
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Regulatory & Compliance (RCRA/EPA)
While this specific salt may not have a unique "P" or "U" list code, it is regulated by

characteristic.

Waste Codes (US EPA/RCRA):

D002 (Corrosive): Applicable if the salt is in an aqueous solution with pH

2.

Halogenated Solvents (F-List): If dissolved in spent methylene chloride or similar, use

codes F001/F002 [3].[2]

General Classification: If pure substance, classify as "Toxic Organic Solid/Liquid."

The "Fluorine" Factor in Incineration: Standard cement kilns or basic incinerators may reject

waste with high Fluorine content due to the formation of HF, which corrodes refractory

linings.

Action: You must notify your waste contractor (e.g., Veolia, Clean Harbors) that the waste

contains Organic Fluorine.

Emergency Contingencies
Spills (Solid)

Evacuate: Clear the immediate area.

PPE: Wear Tyvek suit, nitrile gloves (double), and a P100 respirator or full-face shield.

Cleanup:

Do NOT sweep (creates dust).

Cover with wet absorbent (sand or vermiculite) to suppress dust.

Scoop into a disposal container.
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Wash area with soapy water.[3] Do not use Bleach, as it may react with the amine to form

toxic chloramines.

Spills (Liquid)
Absorb: Use universal absorbent pads or clay.

Neutralize: If the spill is highly acidic (due to HCl hydrolysis), neutralize cautiously with

Sodium Bicarbonate after absorbing the bulk liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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